Cas no 71255-09-9 (2-Methoxypyridine-3-carbaldehyde)

• Product Name: 2-Methoxypyridine-3-carbaldehyde
• CAS No: 71255-09-9
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD04115112
• CID: 59194
• PubChem ID: 24882481
• Update Time: 2025-04-18

2-Methoxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxypyridine-3-carbaldehyde
• 2-Methoxypyridine-3-carboxaldehyde
• 2-Methoxy-3-pyridinecarboxaldehyde
• 2-Methoxy-3-pyridinecarbaldehyde
• 2-Methoxynicotinaldehyde
• 2-Methoxy-pyridine-3-carbaldehyde
• 2-Methoxy-3-pyridine carboxaldehyde
• 2-methoxy-3-formyl-pyridine
• EN300-267392
• 2-Methoxy-3-pyridinecarboxaldenhyde
• SY022300
• AC-23260
• 71255-09-9
• 2-METHYOXYNICOTINALDEHYDE
• Z1079442776
• AM20061734
• 3-Pyridinecarboxaldehyde,2-methoxy-
• PIFFMIDNNWOQLK-UHFFFAOYSA-N
• DS-12865
• PB26137
• 2-Methoxy-3-pyridinecarboxaldehyde, 96%
• SCHEMBL209651
• 3-PYRIDINECARBOXALDEHYDE, 2-METHOXY-
• AKOS009462239
• DTXSID70501579
• FT-0641341
• A9343
• CS-W004144
• J-509879
• MFCD04115112
• 2-Methoxynicotinaldehyde;2-Methoxy-3-pyridinecarboxaldehyde
• DB-023102
• 3-Pyridinecarboxaldehyde, 2-methoxy- (9CI)
• 2-Methoxy-3-pyridinecaarboxaldehyde

• MDL： MFCD04115112
• Inchi： 1S/C7H7NO2/c1-10-7-6(5-9)3-2-4-8-7/h2-5H,1H3
• InChI Key： PIFFMIDNNWOQLK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.161 g/mL at 25 °C(lit.)
• Melting Point: 25 °C
• Boiling Point: 200-201 °C(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.5500(lit.)
• PSA: 39.19000
• LogP: 0.90270
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• pka: 1.60±0.10(Predicted)

2-Methoxypyridine-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R41; R43
• HazardClass：IRRITANT
• Storage Condition：2-8 °C